Cas no 113168-57-3 (Linopirdine dihydrochloride)

• Product Name: Linopirdine dihydrochloride
• CAS No: 113168-57-3
• MF: C₂₆H₂₃Cl₂N₃O
• MW: 464.386324167252
• CID: 2089994
• PubChem ID: 14209557
• Update Time: 2025-10-31

Linopirdine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Linopirdine dihydrochloride
• AKOS022180148
• 3,3-Bis(4-pyridylmethyl)-1-phenylindolin-2 -one dihydrochloride
• 1,3-DIHYDRO-1-PHENYL-3,3-BIS(4-PYRIDINYLMETHYL)-2H-INDOL-2-ONE DIHYDROCHLORIDE
• SB64479
• HY-108576
• DA-75025
• HB1082
• ZEVVHCGTTNRYOY-UHFFFAOYSA-N
• BS-51030
• C26H21N3O.2HCl
• Linopirdine (dihydrochloride)
• 3,3-Bis(4-pyridylmethyl)-1-phenylindolin-2-one dihydrochloride
• Linopirdine (hydrochloride)
• 113168-57-3
• J-002909
• 1-Phenyl-3,3-bis(pyridin-4-ylmethyl)indolin-2-one dihydrochloride
• 1-phenyl-3,3-bis(pyridin-4-ylmethyl)indol-2-one;dihydrochloride
• Linopirdinedihydrochloride
• SCHEMBL360113
• CS-0029208
• E84446
• SR-01000075324-3
• SR-01000075324
• MFCD06245587

• Inchi： 1S/C26H21N3O.2ClH/c30-25-26(18-20-10-14-27-15-11-20,19-21-12-16-28-17-13-21)23-8-4-5-9-24(23)29(25)22-6-2-1-3-7-22;;/h1-17H,18-19H2;2*1H
• InChI Key： ZEVVHCGTTNRYOY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C(CC2C=CN=CC=2)(CC2C=CN=CC=2)C2C=CC=CC=2N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 463.1218178g/mol
• Monoisotopic Mass: 463.1218178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1Ų

Linopirdine dihydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature(BD54068)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on Linopirdine dihydrochloride

Comprehensive Overview of Linopirdine Dihydrochloride (CAS No. 113168-57-3): Mechanism, Applications, and Research Insights

Linopirdine dihydrochloride (CAS 113168-57-3) is a synthetic small-molecule compound that has garnered significant attention in neuroscience and pharmacology due to its unique mechanism of action. As a selective inhibitor of neuronal M-type potassium channels (KCNQ/Kv7), it modulates synaptic transmission and enhances cognitive function. Researchers frequently explore its potential in addressing neurodegenerative disorders, such as Alzheimer's disease, making it a subject of interest in modern drug discovery pipelines.

The compound’s dual hydrochloride salt form (Linopirdine dihydrochloride) improves solubility and bioavailability, critical for preclinical studies. Its molecular formula, C₂₁H₂₁N₃O·2HCl, reflects its structural complexity, while its CAS registry (113168-57-3) ensures precise identification in chemical databases. Scientists often search for "Linopirdine vs. XE991" or "KCNQ channel modulators," highlighting its comparative relevance among potassium channel blockers.

Recent studies focus on Linopirdine’s role in synaptic plasticity, a hot topic in neuropharmacology. By augmenting acetylcholine release, it may counteract cognitive deficits, aligning with current trends in "memory enhancement compounds" research. However, its clinical translation remains limited due to variable efficacy in human trials—a gap that fuels ongoing debates about "repurposing Linopirdine for dementia."

From a technical perspective, Linopirdine dihydrochloride is often procured for in vitro assays investigating neuronal excitability. Suppliers emphasize its purity (≥98% HPLC) and stability under controlled storage conditions (-20°C). Keywords like "buy Linopirdine CAS 113168-57-3" or "M-channel inhibitor supplier" dominate commercial queries, reflecting demand from academic and industrial labs.

Emerging discussions also link Linopirdine to epilepsy research, as KCNQ dysregulation is implicated in seizure disorders. This dual applicability—cognitive and neurological—positions it as a versatile tool compound. Nevertheless, researchers caution against off-target effects, prompting searches for "Linopirdine side effects" or "alternative KCNQ blockers."

In summary, Linopirdine dihydrochloride (CAS 113168-57-3) exemplifies the intersection of basic science and therapeutic potential. Its niche in modulating neuronal circuits ensures sustained relevance, while unresolved clinical challenges invite further exploration—a narrative that resonates with both novice and expert audiences in biomedicine.